Cas no 2640951-11-5 (N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide)

• Product Name: N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• CAS No: 2640951-11-5
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5328443
• PubChem ID: 155798670
• Update Time: 2025-11-07

N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-(1,8-naphthyridin-2-yl)-1-piperidinecarboxamide
• F6764-4083
• N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• 2640951-11-5
• AKOS040727165

• Inchi： 1S/C16H20N4O/c1-2-17-16(21)20-10-7-12(8-11-20)14-6-5-13-4-3-9-18-15(13)19-14/h3-6,9,12H,2,7-8,10-11H2,1H3,(H,17,21)
• InChI Key： LZXFTUARHBRYFS-UHFFFAOYSA-N
• SMILES： O=C(NCC)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.6±50.0 °C(Predicted)
• pka: 15.54±0.40(Predicted)

Additional information on N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

Professional Introduction to N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640951-11-5)

N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640951-11-5, represents a novel molecular entity with a complex structural framework that combines elements of both piperidine and naphthyridine moieties. The structural design of this molecule suggests potential applications in the synthesis of bioactive agents, particularly those targeting neurological and inflammatory pathways.

The core structure of N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide consists of a piperidine ring substituted with an ethyl group at the 1-position and a 1,8-naphthyridine moiety at the 4-position. The naphthyridine component is known for its stability and ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The presence of the piperidine ring further enhances the compound's potential by providing a flexible and adaptable backbone for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic properties of N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide with greater precision. Studies have indicated that this compound exhibits favorable solubility characteristics, which is crucial for its formulation as an oral or injectable drug. Additionally, preliminary pharmacokinetic models suggest that the compound may have a reasonable bioavailability profile, making it a promising candidate for further clinical investigation.

In the realm of drug discovery, N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has been investigated for its potential role in modulating inflammatory responses. The naphthyridine moiety is particularly interesting due to its ability to interact with enzymes and receptors involved in the inflammatory cascade. For instance, research has suggested that derivatives of naphthyridine can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other pro-inflammatory mediators.

Moreover, the piperidine ring in N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide provides a versatile platform for further chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For example, substituting different functional groups at the 2-position of the naphthyridine ring has been shown to alter the compound's binding affinity and selectivity for specific biological targets. These modifications are critical in developing drugs that exhibit high efficacy while minimizing side effects.

One of the most exciting aspects of N-ethyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide is its potential application in treating neurological disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in preclinical studies, suggesting that it may be effective in targeting central nervous system (CNS) diseases. Researchers are particularly interested in exploring its potential as an adjunct therapy for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of inflammatory pathways and neuroprotective effects are desired.

The synthesis of N-ethyl-4-(1,8-naphthyridin-2-y)piperidine -carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound. These synthetic strategies not only enhance efficiency but also allow for scalable production, which is essential for industrial applications.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceutical compounds like N -ethyl -4-( 1 , 8 -naph thy ridin -2 -y l ) -pi per id ine -1 -car box am ide . Rigorous safety testing and clinical trials are necessary to ensure that the compound is safe and effective for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines that must be followed during drug development. Compliance with these regulations ensures that patients receive medications that have been thoroughly evaluated for safety and efficacy.

The future prospects of N -ethyl -4-( 1 , 8 -naph thy ridin -2 -y l ) -pi per id ine -1 -car box am ide are promising , with ongoing research aimed at expanding its therapeutic applications . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory bodies will be crucial in translating preclinical findings into clinical reality . As our understanding of biological pathways continues to evolve , compounds like N -ethyl -4-( 1 , 8 -naph thy ridin e ) -pi per id ine car box am ide will play an increasingly important role in addressing complex diseases.